Cas no 1807305-58-3 (Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate
• CAS No: 1807305-58-3
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• CID: 4955863
• Update Time: 2025-06-08

Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate

• Inchi： 1S/C12H8F3NO3/c1-2-19-11(18)8-3-7(5-16)4-10(9(8)6-17)12(13,14)15/h3-4,6H,2H2,1H3
• InChI Key： HLRPNKYRPVBXMS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(=O)OCC)C=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate

Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate (CAS No. 1807305-58-3): A Comprehensive Overview

Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate, identified by its CAS number 1807305-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features, which include a cyano group, a formyl group, and a trifluoromethyl substituent. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.

The< strong>Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate molecule exhibits a high degree of functional diversity, which is attributed to the presence of multiple reactive sites. The cyano group (-CN) introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the formyl group (-CHO) serves as a key site for further functionalization, enabling the synthesis of more complex derivatives through condensation reactions or oxidation processes. The trifluoromethyl group (-CF₃) adds electronic bulk and lipophilicity, influencing both the metabolic stability and binding affinity of the compound.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives, particularly those incorporating cyano and trifluoromethyl groups. These structural motifs have been shown to enhance binding interactions with biological receptors and enzymes, making them valuable candidates for developing novel therapeutic agents. For instance, studies have demonstrated that compounds with similar structural features exhibit anti-inflammatory, antimicrobial, and anticancer properties. The< strong>Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate is no exception and has been investigated for its potential role in modulating various disease pathways.

One of the most compelling aspects of< strong>Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate is its versatility in synthetic chemistry. The formyl group provides a convenient handle for introducing additional functional groups through condensation reactions with amines or hydrazines, leading to the formation of Schiff bases or hydrazones. These derivatives have been explored for their bioactivity against various pathogens and their potential as precursors for more complex drug molecules. Furthermore, the trifluoromethyl group can be further modified through cross-coupling reactions or nucleophilic substitution, allowing for the creation of structurally diverse analogs with tailored biological properties.

The pharmacological evaluation of< strong>Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate has revealed several promising activities. Initial in vitro studies have shown that this compound exhibits inhibitory effects on certain enzymes involved in inflammation and oxidative stress. These findings are particularly intriguing given the increasing evidence linking these pathways to various chronic diseases. Additionally, preclinical studies have suggested that< strong>Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate may have potential applications in cancer therapy. Its ability to interact with specific molecular targets has led researchers to explore its role in inhibiting tumor growth and metastasis.

The synthesis of< strong>Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The starting materials typically include commercially available benzoic acid derivatives, which are subjected to various chemical transformations such as cyanation, formylation, and triflation. Each step must be carefully controlled to avoid side reactions and to maintain the integrity of the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies on this compound.

In conclusion, Ethyl 5-cyano-2-formyl-3-(trifluoromethyl)benzoate (CAS No. 1807305-58-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its multifunctional nature allows for diverse synthetic modifications, opening up numerous possibilities for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.